Cas no 654655-70-6 (Quinoline, 6-bromo-2-ethoxy-3-(phenylmethyl)-)

Quinoline, 6-bromo-2-ethoxy-3-(phenylmethyl)- structure
654655-70-6 structure
Product Name:Quinoline, 6-bromo-2-ethoxy-3-(phenylmethyl)-
CAS No:654655-70-6
MF:C18H16BrNO
MW:342.22974395752
CID:1698829
PubChem ID:57588086
Update Time:2025-04-21

Quinoline, 6-bromo-2-ethoxy-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6-bromo-2-ethoxy-3-(phenylmethyl)-
    • DB-099121
    • SCHEMBL12277876
    • 6-BROMO-2-ETHOXY-3-(PHENYLMETHYL)QUINOLINE
    • 654655-70-6
    • 3-Benzyl-6-bromo-2-ethoxyquinoline
    • G76767
    • Inchi: 1S/C18H16BrNO/c1-2-21-18-15(10-13-6-4-3-5-7-13)11-14-12-16(19)8-9-17(14)20-18/h3-9,11-12H,2,10H2,1H3
    • InChI Key: PLWVALSUIJCHHJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=C(C(=N2)OCC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 341.04158
  • Monoisotopic Mass: 341.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12

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